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Acetamidobenzenesulfinate

Cat. No.: B140663

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium 4-acetamidobenzenesulfinate, a sulfinic acid salt, serves as a key intermediate in
various chemical syntheses. This technical guide provides a detailed overview of its
physicochemical properties, offering crucial data for researchers and professionals in drug
development and chemical manufacturing. This document compiles available experimental and
computed data, outlines relevant experimental protocols, and presents a visual representation
of its synthesis workflow.

Physicochemical Properties

The following table summarizes the known physicochemical properties of Sodium 4-
Acetamidobenzenesulfinate. It is important to note that while some experimental data is
available, many properties are derived from computational models.
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Property Value Data Type Reference(s)
sodium;4-

IUPAC Name acetamidobenzenesulf - [1]
inate

CAS Number 15898-43-8 - [1][2]

Molecular Formula CsHsNNaOsS - [1][3]

Molecular Weight 221.21 g/mol Computed [1]
White to Off-White )

Appearance ) Experimental [2][3]
Solid

Melting Point >270 °C Experimental [21[3114]

Boiling Point Not available -
Slightly soluble in

Solubility DMSO, Methanol, and  Experimental [2][31[4]

Water

pKa (of parent acid)

Not experimentally
determined. Prediction
for the structurally
related 4-
Acetamidobenzenesul
fonamide is 9.88 =
0.12.

Predicted (for related

compound)

[5]

Stability

Very Hygroscopic

Experimental

[2]14]

Experimental Protocols

Detailed and reproducible experimental protocols are fundamental to robust scientific research.

The following sections provide methodologies for the synthesis of Sodium 4-

Acetamidobenzenesulfinate and a general procedure for determining aqueous solubility,

which can be adapted for this compound.

Synthesis of Sodium 4-Acetamidobenzenesulfinate
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This protocol is adapted from a general procedure for the synthesis of sodium arylsulfinates.[6]

[7]

Materials:

4-Acetamidobenzenesulfonyl chloride

Sodium sulfite (Na2S03)

Sodium bicarbonate (NaHCO3)

Distilled water

Ethanol

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 4-
acetamidobenzenesulfonyl chloride (10.0 mmol, 1.0 equivalent) in 30 mL of distilled water.

To this solution, add sodium sulfite (16.0 mmol, 1.6 equivalents) and sodium bicarbonate
(16.0 mmol, 1.6 equivalents).[7]

Heat the reaction mixture to reflux (approximately 80-100 °C) and maintain stirring for 3-4
hours.[6][7]

After the reaction is complete, allow the mixture to cool to room temperature.
Remove the water in vacuo using a rotary evaporator.

To the resulting white residue, add 25 mL of ethanol and heat the suspension for 10 minutes.

[7]
Cool the suspension and filter the solid product.

The filtrate can be concentrated to yield the desired sodium 4-acetamidobenzenesulfinate.
For higher purity, recrystallization from ethanol may be performed.[7]
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 Dry the final product under vacuum.

Determination of Aqueous Solubility (Shake-Flask
Method)

As specific quantitative solubility data is not readily available, the following is a general but
widely accepted protocol for determining the equilibrium solubility of a compound in an
agueous medium.

Materials:

Sodium 4-Acetamidobenzenesulfinate

Purified water (or other aqueous buffers as required)

Shake-flask apparatus or orbital shaker with temperature control

Analytical balance

Filtration device (e.g., 0.45 um syringe filter)

A suitable analytical method for quantification (e.g., HPLC-UV, UV-Vis spectrophotometry)
Procedure:

Add an excess amount of Sodium 4-Acetamidobenzenesulfinate to a known volume of

purified water in a sealed flask. The excess solid should be clearly visible.

o Place the flask in a shaker with the temperature maintained at a constant, specified value
(e.g., 25 °C or 37 °C).

o Agitate the flask at a constant speed for a predetermined period (e.g., 24, 48, or 72 hours) to
ensure equilibrium is reached.

o Periodically, and at the end of the equilibration period, cease agitation and allow the
undissolved solid to settle.

o Carefully withdraw a sample of the supernatant, ensuring no solid particles are included.
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» Immediately filter the sample through a 0.45 pum filter to remove any remaining undissolved
solid.

e Quantify the concentration of Sodium 4-Acetamidobenzenesulfinate in the filtrate using a
validated analytical method.

e The experiment should be repeated until consecutive measurements show no significant
change in concentration, indicating that equilibrium has been reached.

Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of Sodium 4-
Acetamidobenzenesulfinate from 4-acetamidobenzenesulfonyl chloride.
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Caption: Workflow for the synthesis of Sodium 4-Acetamidobenzenesulfinate.

Conclusion

This technical guide provides a foundational understanding of the physicochemical properties
of Sodium 4-Acetamidobenzenesulfinate. While key data points have been summarized, the
lack of extensive experimental data highlights an area for further research. The provided
synthesis and analytical protocols offer a starting point for researchers to produce and
characterize this compound in their own laboratories. As with any chemical substance,
especially in the context of drug development, further detailed experimental characterization is
recommended to build a comprehensive profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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